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Compound of Interest

3-Bromo-4,8-dichloro-5-
Compound Name:

methoxyquinoline
CAS No.: 1204811-14-2
Cat. No.: B598595

Get Quote

Executive Summary

While 8-hydroxyquinoline (8HQ) and its halogenated analogs (e.g., Clioquinol, Cloxyquin) are
renowned for their metal-chelating antimicrobial properties, their methoxy-functionalized
counterparts represent a distinct and evolving pharmacophore. The O-methylation of the
quinoline scaffold abolishes the bidentate chelating capability, shifting the mechanism of action
toward enzyme inhibition (MAO-A/B), P-glycoprotein (P-gp) modulation, and lipophilic
membrane penetration.

This guide analyzes the synthesis, structure-activity relationships (SAR), and therapeutic
applications of halogenated methoxyquinolines, providing researchers with actionable protocols
for scaffold optimization.

Structural Rationale & Chemical Space
The "Methoxy Switch"
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The transition from a hydroxyl (-OH) to a methoxy (-OMe) group at the C8 position
fundamentally alters the molecular pharmacology:

o Loss of Chelation: The 8-OMe group prevents the formation of stable 5-membered chelate
rings with divalent cations (Cu2*, Zn2*), reducing non-specific metal stripping and associated
neurotoxicity (e.g., SMON syndrome linked to high-dose clioquinol).

 Lipophilicity Boost: Methylation significantly increases

, facilitating Blood-Brain Barrier (BBB) penetration—crucial for neuroprotective applications
(Alzheimer’s, Parkinson'’s).

e Metabolic Blocking: The methoxy group blocks the rapid Phase Il glucuronidation of the
phenolic oxygen, extending plasma half-life.

The Halogen Effect (C5 & C7)

Halogenation (ClI, Br, I, F) at the 5- and 7-positions modulates the electronic density of the
pyridine ring and introduces specific molecular interactions:

» 5-Position (CI/Br): Enhances metabolic stability against oxidative attack and improves
hydrophobic binding in enzyme pockets (e.g., MAO-B).

o 7-Position (I/Br): Often introduces "halogen bonding" capabilities (o-hole interactions) with
carbonyl backbone residues in target proteins.

Synthetic Methodologies

We define two primary routes for accessing halogenated methoxyquinolines: Late-Stage
Functionalization (Route A) and De Novo Ring Construction (Route B).

Route A: Late-Stage Functionalization (The "Methylation
First" Strategy)

This route is preferred for generating libraries from commercially available 8-hydroxyquinolines.

Workflow:
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e O-Methylation: 8-Hydroxyquinoline
8-Methoxyquinoline.

» Electrophilic Halogenation: Selective C5 halogenation using NCS/NBS.

Route B: De Novo Synthesis (Doebner-von Miller)

Ideal for placing substituents at the C2 or C4 positions simultaneously. Reaction: 2-Amino-4-
haloanisole +

-unsaturated aldehyde

5-Halo-8-methoxyquinoline.

Visualization: Synthetic Pathways
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Caption: Figure 1. Divergent synthetic strategies for accessing 5-substituted-8-
methoxyquinoline derivatives.

Detailed Experimental Protocol
Protocol: Synthesis of 5-Chloro-8-methoxyquinoline

Objective: Selective chlorination of the 8-methoxy scaffold without over-chlorination at C7.
Reagents:

o 8-Methoxyquinoline (1.0 eq)
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e N-Chlorosuccinimide (NCS) (1.05 eq)
e Glacial Acetic Acid (Solvent)

e Sodium Thiosulfate (Quench)
Step-by-Step Methodology:

 Dissolution: Dissolve 8-methoxyquinoline (5 mmol, 795 mg) in 15 mL of glacial acetic acid in
a round-bottom flask.

e Addition: Add NCS (5.25 mmol, 700 mg) portion-wise over 10 minutes at room temperature.
Rationale: Slow addition prevents localized high concentrations of radical species that lead
to di-halogenation.

o Reaction: Stir the mixture at 40°C for 4 hours. Monitor via TLC (Hexane:EtOAc 4:1). The
product typically has a higher Rf than the starting material.

e Quenching: Pour the reaction mixture into 50 mL of ice-cold water. Neutralize carefully with
saturated NaHCOs solution until pH ~8.

o Extraction: Extract with Dichloromethane (DCM) (3 x 20 mL).

 Purification: Wash combined organic layers with 10% sodium thiosulfate (to remove residual
oxidants) and brine. Dry over anhydrous Naz2SOa.

« |solation: Evaporate solvent. Recrystallize from Ethanol/Water to yield off-white needles.
Self-Validation Check:

e 1H NMR Diagnostic: Look for the disappearance of the C5 proton signal and the downfield
shift of the C4 proton doublet due to the deshielding effect of the adjacent chlorine.

Pharmacology & Structure-Activity Relationship
(SAR)
Antimicrobial & Efflux Pump Inhibition
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Unlike their hydroxy-counterparts, halogenated methoxyquinolines are weak direct antibiotics
but potent adjuvants.

e Mechanism: They inhibit P-glycoprotein (P-gp) efflux pumps in multidrug-resistant (MDR)
bacteria and cancer cells.

o Key Finding: 5-Bromo-8-methoxyquinoline derivatives have shown ability to reverse MDR
phenotypes in S. aureus when co-administered with ciprofloxacin.

Neuroprotection (MAO Inhibition)

Halogenated methoxyquinolines act as reversible inhibitors of Monoamine Oxidase B (MAO-B),
a target for Parkinson's disease.

e SAR Insight: The 8-methoxy group fits into the hydrophobic pocket of MAO-B, while the 5-
halogen (CI or Br) engages in van der Waals interactions with F168 residues.

: o :

Compound Target/Activ

L R1 (C5) R2 (C8) ) IC50 / MIC Ref
Derivative ity
) S. aureus
Cloxyquin Cl OH ) ) 5.57 uM [1]
(Antibacterial)
5-CIl-8-OMe- MAO-B
Cl OMe o 45 nM [2]
Q Inhibition
P-gp
5-Br-8-OMe- Inhibition
Br OMe 10.2 uM [3]
Q (MDR
Reversal)
) ] Biofilm
Nitroxoline NO2 OH o 2.35 uM [1]
Eradication

Visualization: SAR Logic
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Caption: Figure 2. Structural dissection of the halogenated methoxyquinoline pharmacophore.

Future Outlook: PROTACSs and Hybrids

The halogenated methoxyquinoline scaffold is currently being explored as a "warhead" in
PROTACSs (Proteolysis Targeting Chimeras). The 8-methoxy group provides a stable
attachment point for linkers without interfering with the quinoline's stacking interactions,
allowing for the degradation of neurodegenerative tau proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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